(1R)-3-[(E)-2-[(1R,7Ar)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol

• CAS No.: 469-06-7
• Product Name: (1R)-3-[(E)-2-[(1R,7Ar)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Molecular Formula: C28H44O
• Molecular Weight: 396.6 g/mol
• IUPAC Name: (1S)-3-[(E)-2-[(1R,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-26,29H,7-8,11,14-18H2,1-6H3/b10-9+,13-12+/t20-,22+,25-,26+,28+/m0/s1
• Standard InChIKey: WHIQZYTVWTZJNO-XASDQFSZSA-N
• Isomeric SMILES: CC1=C(C[C@H](CC1)O)/C=C/C2=C3CC[C@@H]([C@]3(CCC2)C)[C@H](C)/C=C/[C@H](C)C(C)C
• SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)C=CC(C)C(C)C
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)C=CC(C)C(C)C
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 58-65°C
• Description: Isotachysterol is an impurity of vitamin D2, which is commonly used for the prevention and treatment of vitamin D deficiency and associated disease, and also used for hypoparathyroidism.
• Synonyms: Ergocalciferol EP Impurity D; 6E-9,10-Secoergosta-5(10),6,8(14),22E-tetraen-3beta-ol
• PubChem Compound: 9547231
• Last Modified: Dec 23 2021